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Compound of Interest

Compound Name:
3,5-Difluoropyridine-2-

carboxamide

CAS No.: 745784-03-6

Cat. No.: B1597184

Get Quote

Executive Summary & Strategic Importance
3,5-Difluoropyridine-2-carboxamide (CAS: 745784-03-6) is a critical fluorinated heterocyclic

building block utilized extensively in medicinal chemistry, particularly in the development of

negative allosteric modulators (NAMs) for metabotropic glutamate receptors (mGlu5).[1]

While often classified merely as a GHS Irritant (H315/H319/H335) in its solid state, this

compound presents latent process hazards derived from its electron-deficient pyridine core.

Under specific synthetic conditions—such as nucleophilic aromatic substitution (

) or thermal decomposition—the labile fluorine atoms can be liberated, creating a risk of
hydrogen fluoride (HF) generation.

This guide moves beyond the standard Safety Data Sheet (SDS), providing a lifecycle

management framework for researchers handling this compound in drug discovery workflows.
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Parameter Specification

CAS Number 745784-03-6

Molecular Formula

Molecular Weight 158.11 g/mol

Appearance White to off-white crystalline solid

Melting Point 195 - 197 °C

Solubility Soluble in DMSO, Methanol; Insoluble in Water

Electronic Character
Highly electron-deficient ring (activated for

)

Hazard Characterization: The "Hidden" Fluoride
Risk[1]
GHS Classification (Solid State)
In its pure form, the compound is stable but bioactive.[1]

Skin Corrosion/Irritation: Category 2 (H315)[1][2][3]

Serious Eye Damage/Irritation: Category 2A (H319)[2]

STOT-SE: Category 3 (Respiratory Tract Irritation) (H335)[1][2]

Process-Specific Hazards (Reactivity)
The presence of fluorine atoms at the 3- and 5-positions activates the pyridine ring, making it

susceptible to nucleophilic attack.[1]

Hydrolysis Risk: In the presence of strong acids or moisture at high temperatures, the amide

bond may hydrolyze, potentially releasing HF if the ring degrades.

Displacement Reactions: Reactions involving strong nucleophiles (e.g., amines, thiols) can

displace the fluorine atoms via
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, releasing fluoride ions (

) into the reaction matrix. Upon workup with acid, this generates in-situ HF.

Engineering Controls & Personal Protective
Equipment (PPE)[5]
Effective safety relies on a hierarchy of controls. The following diagram illustrates the specific

defense layers required for fluorinated pyridine chemistry.

ELIMINATION
(Not feasible for specific drug targets)

ENGINEERING CONTROLS
Primary Containment

ADMINISTRATIVE CONTROLS
SOPs & Training

Chemical Fume Hood
(Face velocity: 100 fpm)

Glove Box
(For >10g scale handling)

Caustic Scrubber
(If heating >150°C)

PPE
Personal Barrier Protection

Gloves: Double Nitrile (0.11mm)
OR Viton (for solution phase)

Chemical Splash Goggles
(No Safety Glasses)

Lab Coat + Chemical Apron
(Tyvek for solids)
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Figure 1: Risk Management Hierarchy for Fluorinated Pyridines. Note the emphasis on

ventilation and specific glove materials.

Specific PPE Recommendations
Hand Protection: Standard nitrile gloves are sufficient for handling the solid. However, if

dissolved in polar aprotic solvents (DMSO, DMF) which facilitate skin permeation, double-

gloving or the use of Viton gloves is mandatory.

Respiratory Protection: All solid weighing operations must occur inside a fume hood. If

weighing >100 mg outside a hood, a P100 particulate respirator is required.

Operational Protocols: Synthesis & Handling
Reaction Setup (S_NAr Focus)
When using 3,5-Difluoropyridine-2-carboxamide as an electrophile:

Vessel Selection: Use borosilicate glass for standard reactions. If the reaction involves

conditions likely to generate HF (e.g., high temp acidic deprotection), switch to PTFE (Teflon)

or PFA vessels to prevent glass etching and failure.

Temperature Control: Do not exceed 200°C without a sealed pressure vessel, as thermal

decomposition can release toxic fluoride vapors.

Venting: Ensure reaction vessels are vented through a soda-lime trap or a caustic scrubber

to neutralize any acidic off-gassing.

Waste Disposal
Segregation: Do not mix waste streams containing this compound with strong acids.[1]

Labeling: Clearly label waste containers as "Fluorinated Organic - Potential HF Generator."

Quenching: Quench reactive intermediates with saturated sodium bicarbonate (

) before disposal to neutralize potential acidity.

Emergency Response: The "Fluoride Protocol"[1]
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Even though the pure solid is not HF, the potential for HF generation mandates a specific

response plan.

Exposure Incident Identify Type

Solid Spill
(Powder)

Liquid Splash
(Reaction Mixture)

Wet Wipe Method
Avoid Dust Generation

Immediate Rinse
(15 mins water) Pain/Redness?

APPLY CALCIUM GLUCONATE
(HF Protocol)Yes (Suspected HF)

Seek Medical SupportNo (Irritation only)

Click to download full resolution via product page

Figure 2: Decision Matrix for Exposure Incidents.[1] The "HF Protocol" branch is critical if

reaction conditions suggest fluoride release.

Calcium Gluconate Availability
Laboratories using this compound in synthesis must maintain a tube of 2.5% Calcium

Gluconate Gel in the first aid kit.[1] While the risk from the pure solid is low, the reaction

mixtures (post-S_NAr) can contain free fluoride ions that behave like HF upon contact with skin

moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1597184/docs?utm_src=pdf-body-img#process-safety-management-guide-3-5-difluoropyridine-2-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-difluoropyridine-2-carboxylic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-difluoropyridine-2-carboxylic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluoropyridine-2-carboxylic-acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5344672/
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-difluoropyridine-2-carboxylic-Acid
https://www.fishersci.co.uk/store/msds?partNumber=11389166&productDescription%3D3%2C5-DIFLUOROPYRIDINE-2-CARBOXAMIDE%2C1G&countryCode=GB&language=en
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/SafeHandlingOfHydrogenFluorideAndHydrofluoricAcid.pdf
https://datasheets.scbt.com/sc-257598.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://ehs.wisc.edu/labs-research/chemical-safety/chemical-specific-guidelines/hydrogen-fluoride/
https://www.benchchem.com/product/b1597184?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 3,5-Difluoropyridine-2-carboxylic acid | C6H3F2NO2 | CID 2783262 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. synquestlabs.com [synquestlabs.com]

3. fishersci.co.uk [fishersci.co.uk]

4. ehs.wisc.edu [ehs.wisc.edu]

5. datasheets.scbt.com [datasheets.scbt.com]

6. nj.gov [nj.gov]

To cite this document: BenchChem. [Process Safety Management Guide: 3,5-
Difluoropyridine-2-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597184/docs#process-safety-management-guide-3-
5-difluoropyridine-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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